Cas no 141273-95-2 (Benzenepentanoic acid, 2-iodo-, methyl ester)

Benzenepentanoic acid, 2-iodo-, methyl ester structure
141273-95-2 structure
Product Name:Benzenepentanoic acid, 2-iodo-, methyl ester
CAS No:141273-95-2
MF:C12H15IO2
MW:318.150776147842
CID:1311553
Update Time:2024-08-19

Benzenepentanoic acid, 2-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid, 2-iodo-, methyl ester
    • Inchi: 1S/C12H15IO2/c1-15-12(14)9-5-3-7-10-6-2-4-8-11(10)13/h2,4,6,8H,3,5,7,9H2,1H3
    • InChI Key: DJUXRFAFRCUEQL-UHFFFAOYSA-N
    • SMILES: C1(CCCCC(OC)=O)=CC=CC=C1I

Computed Properties

  • Exact Mass: 318.01125

Experimental Properties

  • Density: 1.487±0.06 g/cm3(Predicted)
  • Boiling Point: 343.6±25.0 °C(Predicted)
  • PSA: 26.3
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